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Compound of Interest

Compound Name: Iodomethane-d3

Cat. No.: B117434 Get Quote

An In-Depth Technical Guide to the Stability and Storage of Iodomethane-d3

Introduction
Iodomethane-d3 (CD₃I), also known as deuterated methyl iodide, is a critical reagent in

scientific research and development, particularly within the pharmaceutical and agrochemical

sectors.[1][2] Its primary utility lies in its role as a deuterated methylating agent for the

synthesis of isotopically labeled compounds.[3][4] This labeling is instrumental for tracking

metabolic pathways, elucidating reaction mechanisms, and enhancing spectral resolution in

NMR spectroscopy.[1][2] Given its reactivity and sensitivity, maintaining the stability and purity

of Iodomethane-d3 is paramount. This guide provides a comprehensive overview of its

stability profile, optimal storage conditions, and handling protocols to ensure its integrity for

research applications.

Physicochemical Properties
A summary of the key physicochemical properties of Iodomethane-d3 is presented below.

These properties are fundamental to understanding its handling and storage requirements.
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Property Value References

Molecular Formula CD₃I [1][3][5]

Molecular Weight 144.96 g/mol [4][5][6]

Appearance
Colorless to pale yellow or light

red liquid
[1][2][5]

Boiling Point 42 °C at 760 mmHg [4][5]

Melting Point -66 to -66.5 °C [4][5][7]

Density 2.28 - 2.33 g/mL at 20-25 °C [4][5]

Vapor Pressure 375 mmHg at 20 °C [5]

Solubility in Water 14 g/L at 20 °C [5]

Refractive Index ~1.526 at 20 °C [3][4]

Decomposition Temp. 270 °C [5][8]

Chemical Stability and Decomposition
Iodomethane-d3 is considered stable under normal temperatures and pressures when stored

correctly.[3][5] However, it is highly sensitive to several environmental factors that can induce

decomposition.

Key Factors Influencing Stability:

Light: Exposure to light, particularly UV radiation, is a primary cause of degradation.[3][5][7]

This photodegradation process liberates free iodine (I₂), causing the initially colorless liquid

to turn yellow, red, or brown.[5][8]

Moisture: The compound is sensitive to moisture.[3][7] It can react slowly with water or

steam, especially in the presence of light.[9]

Heat: While stable at ambient temperatures, heating can lead to expansion and

decomposition, which may cause violent rupture of sealed containers.[9] Thermal

decomposition is reported to occur at 270 °C, releasing iodide and hydrogen iodide.[5][8]
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Incompatible Materials: Contact with strong oxidizing agents and strong bases must be

avoided as they are incompatible.[3][4][7][10] Additionally, the use of aluminum or galvanized

containers is not recommended.[9]

Stabilization:

To mitigate degradation, commercial preparations of Iodomethane-d3 are often stabilized. A

common method is the addition of copper wire or silver, which acts to quench the free iodine

formed during decomposition, thereby preserving the material's purity.[6][11][12]
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Degradation Factors

Iodomethane-d3 (CD3I)
(Stable)

Decomposition Products
(Free Iodine, HI, etc.)

Light (UV)
 initiates

Heat (>270°C)  causes thermal

Moisture

 accelerates

Incompatible Materials
(Strong Bases, Oxidizers)

 reacts to cause

Stabilizers
(Copper, Silver)

 inhibits
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Stress Conditions

Analytical Methods

Start: High-Purity CD3I

Sample Preparation
(Aliquot into amber vials)

Photostability
(Light vs. Dark)

 expose to

Thermal Stability
(4°C, 25°C, 40°C)

 expose to

Humidity
(Low vs. High RH)

 expose to

Analyze at Time Points
(T=0, 1wk, 1mo, etc.)

GC (Purity)

 using

UV-Vis (Iodine)

 using

NMR (Structure)

 using

End: Stability Profile

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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